Cas no 152152-19-7 (3,4,5-Trifluorocinnamic acid)

• Product Name: 3,4,5-Trifluorocinnamic acid
• CAS No: 152152-19-7
• MF: C₉H₅F₃O₂
• MW: 202.130013227463
• MDL: MFCD00083529
• CID: 65268
• PubChem ID: 24879613
• Update Time: 2025-08-05

3,4,5-Trifluorocinnamic acid Chemical and Physical Properties

Names and Identifiers

• 3,4,5-Trifluorocinnamic acid
• (E)-3-(3,4,5-trifluorophenyl)prop-2-enoic acid
• RARECHEM BK HW 0056
• 3,4,5-TRIFLUOROCINNA
• 3,4,5-TRIFLUOROCINNAMIC
• 3,4,5-Trifluorociamic acid
• 3-(3,4,5-Trifluorophenyl)acrylicacid
• (E)-3-(3,4,5-trifluorophenyl)acrylic acid
• (2E)-3-(3,4,5-trifluorophenyl)prop-2-enoic acid
• 3,4,5-Trifluorocinnamicacid98%
• 3,4,5-Trifluorocinnamic acid, 97+%
• 3-(3,4,5-trifluoro-phenyl)-acrylic acid
• 3,4,5-Trifluorocinnamicacid
• PubChem4351
• PHIWFMZBVZFEQJ-OWOJBTEDSA-N
• SBB068773
• PC8270
• AS01922
• TRANS-3,4,5-TRIFLUOROCINNAMIC ACID
• AB0020980
• ST50827428
• V208
• LS-13573
• 3,4,5-Trifluorocinnamic acid, 97% (predominantly trans)
• A21716
• STR05002
• 331245-88-6
• CS-W015521
• 152152-19-7
• SCHEMBL584606
• Z2942853536
• AC-9775
• AMY755
• AKOS025310001
• J-008897
• EN300-137065
• AKOS005255167
• 3-(3,4,5-trifluorophenyl)prop-2-enoic Acid
• W17252
• EN300-833094
• DB-266989

• MDL： MFCD00083529
• Inchi： 1S/C9H5F3O2/c10-6-3-5(1-2-8(13)14)4-7(11)9(6)12/h1-4H,(H,13,14)/b2-1+
• InChI Key： PHIWFMZBVZFEQJ-OWOJBTEDSA-N
• SMILES： FC1C(=C(C=C(/C=C/C(=O)O)C=1)F)F

Computed Properties

• Exact Mass: 202.02400
• Monoisotopic Mass: 202.024
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: solid
• Density: 1.468
• Melting Point: 195-199 °C (lit.)
• Boiling Point: 273.8°Cat760mmHg
• Flash Point: 119.4°C
• PSA: 37.30000
• LogP: 2.20170
• Solubility: Not determined

3,4,5-Trifluorocinnamic acid Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Safety Term：S26;S36
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 3,4,5-Trifluorocinnamic acid

3,4,5-Trifluorocinnamic Acid: A Comprehensive Overview

3,4,5-Trifluorocinnamic acid, also known by its CAS number CAS No. 152152-19-7, is a fluorinated derivative of cinnamic acid that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes three fluorine atoms attached to the aromatic ring of cinnamic acid. The presence of these fluorine atoms imparts distinctive electronic and physical properties to the molecule, making it a valuable compound for various applications.

The synthesis of 3,4,5-trifluorocinnamic acid typically involves multi-step processes that include fluorination reactions. Recent advancements in fluorination techniques have enabled more efficient and selective synthesis of this compound. For instance, researchers have explored the use of electrophilic fluorination methods, such as the use of NFSI (N-fluoropyridinium triflate) as a fluorinating agent, to achieve high yields and purity levels. These methods are not only environmentally friendly but also scalable for industrial production.

3,4,5-Trifluorocinnamic acid has been extensively studied for its potential applications in drug discovery and development. The compound's structure makes it an ideal candidate for exploring its biological activities. Recent studies have demonstrated that this compound exhibits significant anti-inflammatory and antioxidant properties. For example, a 2023 study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit COX-2 enzymes, which are key players in inflammation-related diseases such as arthritis and cancer.

In addition to its biological applications, 3,4,5-trifluorocinnamic acid has also found utility in materials science. Its electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Researchers have investigated its potential as a building block for organic semiconductors and light-emitting materials. A 2023 paper in Advanced Materials reported that incorporating this compound into polymer blends significantly enhanced their electrical conductivity and photoluminescence properties.

The chemical stability of 3,4,5-trifluorocinnamic acid is another aspect that has been extensively studied. Due to the electron-withdrawing nature of the fluorine atoms, the compound exhibits enhanced thermal stability compared to its non-fluorinated counterparts. This property makes it suitable for high-temperature applications in both chemical and materials industries.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure of 3,4,5-trifluorocinnamic acid. Density functional theory (DFT) calculations have revealed that the fluorination pattern significantly alters the molecule's frontier molecular orbitals (FMOs), which are critical for determining its reactivity and electronic properties. These findings have paved the way for further optimization of the compound's properties for specific applications.

In conclusion, 3,4,5-trifluorocinnamic acid, with its unique structure and versatile properties, continues to be a focal point in both academic research and industrial applications. Its potential in drug discovery, materials science, and chemical synthesis is vast and continually expanding with ongoing research efforts.